Cas no 367-98-6 (Phenol, 2-fluoro-, benzoate)

• Product Name: Phenol, 2-fluoro-, benzoate
• CAS No: 367-98-6
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• CID: 1479372
• PubChem ID: 10751194
• Update Time: 2025-04-21

Phenol, 2-fluoro-, benzoate Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-fluoro-, benzoate
• benzoic acid 2-fluorophenyl ester
• DTXSID501307074
• SCHEMBL1323923
• AKOS017059952
• 367-98-6
• Phenol, 2-fluoro-, 1-benzoate

• Inchi： 1S/C13H9FO2/c14-11-8-4-5-9-12(11)16-13(15)10-6-2-1-3-7-10/h1-9H
• InChI Key： XEYMVZOWXZGXAW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 234.06923
• Monoisotopic Mass: 216.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 57.53